Cas no 28057-52-5 (H-Asp-NH2)

• Product Name: H-Asp-NH2
• CAS No: 28057-52-5
• MF: C₄H₈N₂O₃
• MW: 132.117920875549
• MDL: MFCD00056118
• CID: 251702
• PubChem ID: 7015702
• Update Time: 2025-04-19

H-Asp-NH2 Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3,4-diamino-4-oxo-, (3S)-
• H-Asp-NH2
• Asp-nh2
• H-Asp-NH?
• isoasparagine
• L-Asparaginsaeure-1-amid
• L-aspartamide
• L-aspartic 1-amide
• L-Aspartic acid amide
• L-aspartic acid-1-amide
• UNII-L9ANT46A26
• Butanoic acid, 3,4-diamino-4-oxo-, (3S)-
• H-ASP-NH2 H2O
• L-alpha-asparagine
• isoaspargine
• MFCD00056118
• EN300-199899
• Z1198149443
• (3S)-3, 4-diamino-4-oxobutanoic acid
• Butanoic acid,3,4-diamino-4-oxo-,(3S)-
• 28057-52-5
• AS-56487
• (3S)-3-amino-3-carbamoylpropanoic acid
• FD21181
• L-ASP-NH2
• Butanoic acid, 3,4-diamino-4-oxo-, (S)-
• (S)-3,4-Diamino-4-oxobutanoic acid
• (S)-3,4-Diamino-4-oxobutanoicacid
• Succinamic acid, 3-amino-, L-
• 3,4-Diamino-4-oxobutanoic acid #
• (3S)-4-Amino-3-azaniumyl-4-oxobutanoate
• l-Isoasparagine
• AKOS006273537
• (3S)-3,4-diamino-4-oxobutanoic acid
• Aspartic acid alpha-amide
• CHEBI:21248
• L9ANT46A26
• L-aspartic acid 1-amide
• Q27109382
• SCHEMBL333107
• H-Isoasn-OH;L-Isoasparagine
• (S)-beta-asparagine
• H-Asp-NH

• MDL： MFCD00056118
• Inchi： 1S/C4H8N2O3/c5-2(4(6)9)1-3(7)8/h2H,1,5H2,(H2,6,9)(H,7,8)/t2-/m0/s1
• InChI Key： PMLJIHNCYNOQEQ-REOHCLBHSA-N
• SMILES： O=C([C@H](CC(=O)O)N)N

Computed Properties

• Exact Mass: 132.05300
• Monoisotopic Mass: 132.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.404
• Boiling Point: 404.4 °C at 760 mmHg
• Flash Point: 198.4 °C
• PSA: 106.41000
• LogP: -0.32570

H-Asp-NH2 Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Aspartic acid and derivatives